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Chemical Properties and Stability of Chlorothalonil

The table below summarizes key information on Chlorothalonil's stability under various conditions, drawn

from laboratory studies.

Factor Condition / Effect Key Findings / Quantitative Data

General Stability Neutral/Acidic vs.

Basic Conditions

Stable in neutral and acidic media; breaks down

under basic conditions [1].

Aqueous
Photodegradation

Sunlight / Suntest

apparatus

Degradation follows first-order kinetics; half-lives

from 0.7 to 101 hours depending on conditions [2].

Volatilization Post-application to

crops

Sustained for over 3 weeks; estimated 20-50% of

applied quantity can be lost via volatilization [3].

Experimental Protocols for Stability Studies

Here are methodologies from key studies investigating Chlorothalonil stability, which can serve as references

for your own experiments with the isotope-labeled compound.
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Protocol for Photodegradation in Water

This study investigated the breakdown of Chlorothalonil in water under light [2].

Sample Preparation: Water samples (deionized and ground water) were spiked with chlorothalonil at

concentrations ranging from 28 to 100 μg/L.
Irradiation: Samples were irradiated using a Suntest apparatus or natural sunlight. Experiments were

also conducted with catalysts like FeCl₃/H₂O₂ and TiO₂/H₂O₂.
Analysis: After irradiation, water samples were preconcentrated using C18 solid-phase disk
extraction. The extracts were analyzed using Gas Chromatography with Electron Capture
Detection (GC-ECD) and Gas Chromatography-Mass Spectrometry (GC-MS).
Degradation Products: The primary degradation products identified were trichloro-, dichloro-, and
chloro- derivatives of isophthalonitrile [2].

Protocol for Volatilization Measurement

A recent study provided the first online field measurements of chlorothalonil volatilization [3].

Measurement Technique: Gaseous chlorothalonil concentrations were measured above a treated

wheat field using a highly sensitive Proton-Transfer-Reaction, Quadrupole-Injection, Time-of-
Flight Mass Spectrometer (PTR-QI-TOF-MS).
Calibration: Concentrations from the PTR-QI-TOF-MS were calibrated against co-located
measurements taken using a Thermo-Desorption Gas Chromatography-Mass Spectrometer (TD-
GC-MS).
Flux Calculation: Volatilization flux was computed over a 30-minute temporal resolution using

inverse dispersion modelling, supplemented with a Monte-Carlo-based uncertainty calculation.

The experimental workflow for studying Chlorothalonil stability, derived from these protocols, can be

visualized as follows:
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Frequently Asked Questions

What is the recommended storage temperature for Chlorothalonil-13C2? While specific data for

the isotope-labeled standard is not available in the searched literature, one supplier suggests storing the

product "under the recommended conditions in the Certificate of Analysis" [4]. You should always

consult the manufacturer's datasheet for the specific lot you purchased. As a general practice for

stable isotope-labeled chemicals, storing at -20°C is often recommended to ensure long-term stability.

How stable is Chlorothalonil-13C2 on solid-phase extraction disks? A study on unlabeled

Chlorothalonil found that it was not degraded on C18 Empore disks when stored for up to 3 months

at -20°C [2]. This suggests that for short-term storage of processed samples, -20°C is an effective

condition.
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What are the main degradation products of Chlorothalonil? Research on the unlabeled compound

shows that photodegradation and environmental breakdown produce several metabolites. The primary

products identified include trichloro-1,3-dicyanobenzene, dichloro-1,3-dicyanobenzene, and

chloro-1,3-dicyanobenzene [2]. Note that some environmental metabolites may be more toxic and

persistent than the parent compound [1].

Troubleshooting Guide

Issue Possible Cause Suggested Action

Unexpected
degradation in
solution

Exposure to light
(photolysis) or incorrect pH.

Conduct experiments in the dark (e.g., use amber
vials) and ensure the solution is buffered at a

neutral or slightly acidic pH.

Low recovery in
volatility
experiments

Significant volatilization loss

during handling.

Minimize exposure of open containers and use

closed-system techniques where possible.
Consider volatilization as a major pathway for

loss.

Inconsistent
analytical results

Instability of the compound

or its metabolites on the
column or in sample vials.

Ensure samples are analyzed immediately after

preparation. Store extracts at -20°C and validate
the stability of the standard solution over the time

frame of your analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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